Cas no 2680855-21-2 (5-acetyl-4H,5H,6H-furo2,3-cpyrrole-3-carboxylic acid)

• Product Name: 5-acetyl-4H,5H,6H-furo2,3-cpyrrole-3-carboxylic acid
• CAS No: 2680855-21-2
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 5651216
• PubChem ID: 165907408
• Update Time: 2025-11-05

5-acetyl-4H,5H,6H-furo2,3-cpyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680855-21-2
• EN300-28271889
• 5-acetyl-4H,5H,6H-furo[2,3-c]pyrrole-3-carboxylic acid
• 5-acetyl-4H,5H,6H-furo2,3-cpyrrole-3-carboxylic acid

• Inchi： 1S/C9H9NO4/c1-5(11)10-2-6-7(9(12)13)4-14-8(6)3-10/h4H,2-3H2,1H3,(H,12,13)
• InChI Key： ILVYAIINDYCOKB-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)C2=C1CN(C(C)=O)C2

Computed Properties

• Exact Mass: 195.05315777g/mol
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 70.8Ų

Additional information on 5-acetyl-4H,5H,6H-furo2,3-cpyrrole-3-carboxylic acid

5-Acetyl-4H,5H,6H-furo[2,3-c]pyrrole-3-carboxylic Acid (CAS No. 2680855-21-2): An Overview of a Promising Compound in Medicinal Chemistry

5-Acetyl-4H,5H,6H-furo[2,3-c]pyrrole-3-carboxylic acid (CAS No. 2680855-21-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of furo[2,3-c]pyrroles, which are heterocyclic compounds with a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 5-acetyl-4H,5H,6H-furo[2,3-c]pyrrole-3-carboxylic acid is characterized by a fused ring system consisting of a furan and a pyrrole ring. The presence of the acetyl group at the 5-position and the carboxylic acid group at the 3-position imparts specific chemical and biological properties to this molecule. These functional groups play crucial roles in the compound's reactivity and interaction with biological targets.

Recent studies have highlighted the potential of 5-acetyl-4H,5H,6H-furo[2,3-c]pyrrole-3-carboxylic acid in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 5-acetyl-4H,5H,6H-furo[2,3-c]pyrrole-3-carboxylic acid could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 5-acetyl-4H,5H,6H-furo[2,3-c]pyrrole-3-carboxylic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. This makes 5-acetyl-4H,5H,6H-furo[2,3-c]pyrrole-3-carboxylic acid a potential lead compound for the development of novel anticancer drugs.

In addition to its therapeutic applications, 5-acetyl-4H,5H,6H-furo[2,3-c]pyrrole-3-carboxylic acid has been studied for its synthetic accessibility and structural modifications. Chemists have developed efficient synthetic routes to produce this compound and its derivatives using various methodologies such as microwave-assisted synthesis and transition-metal catalysis. These synthetic strategies not only enhance the yield and purity of the final product but also allow for the introduction of functional groups that can further optimize the biological activity of the molecule.

The pharmacokinetic properties of 5-acetyl-4H,5H,6H-furo[2,3-c]pyrrole-3-carboxylic acid have also been investigated to assess its suitability for drug development. Preliminary studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in plasma, making it a promising candidate for further preclinical and clinical evaluation.

To further explore the potential of 5-acetyl-4H,5H,6H-furo[2,3-c]pyrrole-3-carboxylic acid, ongoing research is focused on elucidating its mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and molecular docking studies are being employed to understand how this compound interacts with specific protein targets. This knowledge will be crucial for optimizing its structure to achieve higher potency and selectivity.

In conclusion, 5-acetyl-4H,5H,6H-furo[2,3-c]pyrrole-3-carboxylic acid (CAS No. 2680855-21-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted to uncover its full potential, it is likely that this compound will contribute significantly to the advancement of drug discovery and development in various fields.